Cas no 61794-52-3 (2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-)

2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis- structure
61794-52-3 structure
Product Name:2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-
CAS No:61794-52-3
MF:C12H6F4O2
MW:258.168457508087
CID:466061
PubChem ID:71392143
Update Time:2025-04-19

2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-
    • 3-[2,3,5,6-tetrafluoro-4-(3-hydroxyprop-1-ynyl)phenyl]prop-2-yn-1-ol
    • 61794-52-3
    • DTXSID50813965
    • 3,3'-(2,3,5,6-Tetrafluoro-1,4-phenylene)di(prop-2-yn-1-ol)
    • Inchi: 1S/C12H6F4O2/c13-9-7(3-1-5-17)10(14)12(16)8(11(9)15)4-2-6-18/h17-18H,5-6H2
    • InChI Key: MCNJQIZYHOWUQQ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C#CCO)C(=C(C=1C#CCO)F)F)F

Computed Properties

  • Exact Mass: 258.03038
  • Monoisotopic Mass: 258.03039208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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